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An In-depth Technical Guide to 3-Acetylpyridine: Physicochemical Properties and

Experimental Methodologies

Introduction
3-Acetylpyridine, with the Chemical Abstracts Service (CAS) number 350-03-8, is an aromatic

organic compound consisting of a pyridine ring substituted at the 3-position with an acetyl

group.[1] It is also known by its IUPAC name, 1-(pyridin-3-yl)ethanone.[2] This compound is a

versatile intermediate in the chemical and pharmaceutical industries, notably serving as a key

precursor in the synthesis of risedronate sodium, a drug used to treat osteoporosis.[3][4][5]

At room temperature, 3-Acetylpyridine typically presents as a clear, colorless to yellow liquid

or a low-melting solid.[6][7][8] It possesses a characteristic sweet, nutty, and popcorn-like

aroma, which has led to its use as a flavoring agent in food products such as baked goods,

desserts, and beverages.[2][3][9] The compound is found naturally in roasted filberts, coffee,

and wheaten bread.[3] This guide provides a detailed overview of its core physical and

chemical properties, experimental protocols for its characterization, and relevant safety

information for researchers and drug development professionals.

Physical and Chemical Properties
The physicochemical properties of 3-Acetylpyridine are summarized in the tables below. This

data is essential for its application in synthesis, formulation, and quality control.
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Physical Properties
The fundamental physical constants and characteristics of 3-Acetylpyridine are presented

here. The compound's low melting point means it is often handled as a liquid in laboratory

settings.

Property Value Source(s)

Appearance
Clear colorless to pale yellow

liquid or solid.[2][6][9][10]
[2][6][9][10]

Odor
Sweet, nutty, popcorn-like

aroma.[2][3]
[2][3]

Melting Point 11–13.5 °C [2][7][8][10]

Boiling Point 220–230 °C (at 760 mm Hg) [2][7][8][10]

Density 1.102–1.11 g/cm³ (at 20-25 °C) [3][8][10]

Refractive Index n20/D 1.530–1.540 [3][8][9]

Vapor Pressure 0.3 Pa (0.003 mbar) at 20 °C [3][7][10]

Chemical and Spectroscopic Identifiers
This table provides key chemical identifiers and properties that define the structure and

electronic nature of the molecule.
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Property Value Source(s)

Molecular Formula C₇H₇NO [1][5][8]

Molecular Weight 121.14 g/mol [2][5][8]

IUPAC Name 1-pyridin-3-ylethanone [1][2]

SMILES CC(=O)C1=CN=CC=C1 [2][8]

InChIKey
WEGYGNROSJDEIW-

UHFFFAOYSA-N
[1][2]

pKa 3.256 (at 25 °C) [1][3][7]

LogP 0.43 [2]

Mass Spec (GC-MS)
Major m/z peaks: 106, 78, 121,

51
[2]

¹H & ¹³C NMR
Spectra available in various

databases.[2][11][12]
[2][11][12]

Solubility Profile
3-Acetylpyridine's solubility is dictated by its polar pyridine ring and carbonyl group.

Solvent Solubility Source(s)

Water
Soluble, particularly in hot

water.[1][2][6][7]
[1][2][6][7]

Acids Soluble [2]

Ethanol Soluble [1][2]

Ether Soluble [1][2]

Methanol Slightly Soluble [13]

Chloroform Slightly Soluble [13]

Safety and Handling
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Proper handling is crucial due to the compound's toxicity profile.

Property Value Source(s)

Flash Point 104 °C (219 °F) - closed cup [8][10]

GHS Hazard Statements
H301 (Toxic if swallowed),

H315 (Causes skin irritation)
[8]

Storage

Store locked up in a cool, dry,

well-ventilated place under an

inert atmosphere.[1][7][13][14]

[1][7][13][14]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong reducing agents.

[10][14]

[10][14]

Stability

Stable under recommended

storage conditions.[14] Vapors

may form explosive mixtures

with air upon intense heating.

[10][15]

[10][14][15]

Experimental Protocols
Detailed methodologies are critical for the accurate characterization and synthesis of 3-
Acetylpyridine.

Synthesis via Catalytic Conversion
One established industrial method for synthesizing 3-Acetylpyridine involves the catalytic

reaction of a nicotinic acid ester with acetic acid.[16]

Objective: To synthesize 3-Acetylpyridine from methyl nicotinate and acetic acid.

Materials:

Methyl nicotinate

Acetic acid
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Water

Catalyst: 2% sodium oxide (Na₂O) on a titanium dioxide (TiO₂) support.[16][17]

Nitrogen gas (for inert atmosphere)

Tubular reactor system with heating, evaporator, and condenser.

Gas Chromatography (GC) system for analysis.

Procedure:

A catalyst bed is prepared containing 100 mL of 2% Na₂O on TiO₂.[17]

The tubular reactor is heated to 400 °C.[17]

A liquid mixture of methyl nicotinate (22 g/h), acetic acid (57 g/h), and water (20 g/h) is fed

into an evaporator.[17]

The vaporized reactant mixture is passed through the heated catalyst bed along with a flow

of nitrogen gas (10 L/h).[17]

The reaction gases exiting the reactor are cooled and collected in a condenser/receiver,

resulting in a two-phase liquid mixture.[17]

The organic phase is separated and analyzed by gas chromatography to determine the

conversion rate and selectivity.

Under these conditions, a selectivity of approximately 60% for 3-Acetylpyridine can be

achieved.[17]

Determination of pKa by ¹H NMR Spectroscopy
The pKa of the pyridinium ion can be determined by monitoring the pH-dependent chemical

shifts of the aromatic protons.[18]

Objective: To experimentally determine the pKa of 3-Acetylpyridine.

Materials:
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3-Acetylpyridine

D₂O (Deuterium oxide)

DCl and NaOD solutions (for pD adjustment)

NMR spectrometer

pH meter calibrated for pD measurements (pD = pH reading + 0.4)

NMR tubes

Procedure:

Prepare a series of ~10-15 mM solutions of 3-Acetylpyridine in D₂O across a pD range of

approximately 1 to 6.

Adjust the pD of each sample using small aliquots of DCl and NaOD solutions. Measure the

final pD of each sample.

Acquire a ¹H NMR spectrum for each sample at a constant temperature (e.g., 25 °C).

Identify the aromatic proton signals. The protons ortho and para to the nitrogen atom (at

positions 2, 4, and 6) are most sensitive to its protonation state.

Plot the chemical shift (δ in ppm) of a sensitive proton (e.g., the proton at C2 or C6) as a

function of the measured pD.

The resulting plot will be a sigmoidal titration curve.

The pKa is determined from the inflection point of this curve, which corresponds to the pD

value where the chemical shift is halfway between the shifts of the fully protonated and fully

deprotonated forms.

Visualized Workflows
To illustrate the logical processes involved in working with 3-Acetylpyridine, the following

diagrams have been generated using Graphviz.
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Synthesis & Purification Workflow

Reactants
(Methyl Nicotinate, Acetic Acid)

Heated Catalyst Bed
(400°C, TiO₂/Na₂O)

Vaporize Cooling & CondensationReaction Gases Phase Separation Crude ProductOrganic Phase Purification
(e.g., Vacuum Distillation)

Pure 3-Acetylpyridine

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 3-Acetylpyridine.
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Physicochemical Characterization Workflow
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Spectroscopic Analysis Physical Properties Chemical Properties

¹H & ¹³C NMR Mass Spectrometry FTIR Melting/Boiling Point Density & Refractive Index pKa Titration Solubility Tests

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b027631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A logical workflow for the physicochemical characterization of a 3-Acetylpyridine
sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b027631#3-acetylpyridine-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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